2-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-8-(4-methoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C26H29N5O4/c1-35-22-9-7-21(8-10-22)29-15-16-30-24(33)25(34)31(27-26(29)30)18-23(32)28-13-11-20(12-14-28)17-19-5-3-2-4-6-19/h2-10,20H,11-18H2,1H3
• InChI Key: PUWDQOHOKRFGNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N4CCC(CC4)CC5=CC=CC=C5
• Molecular Formula: C26H29N5O4
• Molecular Weight: 475.5 g/mol

Description

2-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C26H29N5O4 and its molecular weight is 475.549. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Cascade Synthesis of Imidazo[4,5-e]thiazolo[2,3-c][1,2,4]triazine Derivatives : Research by Kravchenko et al. (2014) demonstrated the cascade synthesis of imidazo[4,5-e]thiazolo[2,3-c][1,2,4]triazine derivatives, highlighting methodologies that could potentially be applicable to the synthesis of closely related compounds (Kravchenko, Gazieva, Vasilevskii, & Nelyubina, 2014).

• Unexpected Formation of Benzofuran-ylidene Derivatives : A study by the same group in 2015 reported the unexpected formation of a benzofuran-ylidene tetrahydroimidazo[4,5-e]thiazolo[3,2-b][1,2,4]triazine derivative, which underscores the complex chemistry involved in synthesizing and transforming such heterocyclic compounds (Kravchenko, Vasilevskii, Gazieva, & Nelyubina, 2015).

Biological Activity

• Antitumor Activity of Imidazo[2,1-c][1,2,4]triazine Derivatives : Research by Sztanke et al. (2007) explored the antitumor activity of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione derivatives, revealing significant findings on the potential medicinal applications of these compounds. Compound 19 demonstrated strong effects against LS180 cancer cells, indicating the therapeutic potential of these heterocyclic scaffolds (Sztanke, Pasternak, Rzymowska, Sztanke, Kandefer-Szerszeń, Dybała, & Kozioł, 2007).

• Antimicrobial Activities of Triazole Derivatives : A study by Bektaş et al. (2007) on some new 1,2,4-triazole derivatives, including discussions on their synthesis and antimicrobial activities, highlights the potential of triazole and related compounds in addressing microbial resistance. Such studies are critical for developing new antibiotics and can be relevant to the broader research on imidazo[1,2,4]triazines (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).